Cas no 808737-51-1 (Benzamide,N-2-pentyn-1-yl-)

Benzamide,N-2-pentyn-1-yl- structure
Benzamide,N-2-pentyn-1-yl- structure
Product Name:Benzamide,N-2-pentyn-1-yl-
CAS No:808737-51-1
MF:C12H13NO
MW:187.237723112106
CID:715091
PubChem ID:45119364
Update Time:2025-04-19

Benzamide,N-2-pentyn-1-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-2-pentyn-1-yl-
    • Benzamide, N-2-pentynyl- (9CI)
    • N-pent-2-ynylbenzamide
    • DTXSID30668910
    • N-(Pent-2-yn-1-yl)benzamide
    • 808737-51-1
    • Inchi: 1S/C12H13NO/c1-2-3-7-10-13-12(14)11-8-5-4-6-9-11/h4-6,8-9H,2,10H2,1H3,(H,13,14)
    • InChI Key: VXBZWZVKDFWPDU-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)NCC#CCC

Computed Properties

  • Exact Mass: 187.1
  • Monoisotopic Mass: 187.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.1A^2
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